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Compound of Interest

Compound Name: 3-Ethyl-3-methyl-2-pentanol

Cat. No.: B15198077

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the synthesis and key organic
reactions involving 3-Ethyl-3-methyl-2-pentanol, a tertiary octyl alcohol. The protocols
detailed below are based on established methodologies for tertiary alcohols and can be
adapted for specific research and development needs.

Chemical and Physical Properties

3-Ethyl-3-methyl-2-pentanol is a tertiary alcohol with the chemical formula C8H180 and a
molecular weight of 130.2279 g/mol .[1] Its structure presents significant steric hindrance
around the hydroxyl group, which influences its reactivity. While specific experimental data for
this compound is limited, physical properties can be estimated based on similar tertiary octyl
alcohols.
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Value

Reference

Molecular Formula

C8H180

[1]

Molecular Weight 130.2279 g/mol [1]
CAS Number 66576-22-5 [1]
N ) ) Similar to other tertiary
Boiling Point ~160-170 °C (estimated)
octanols
. ) Similar to other tertiary
Density ~0.82-0.84 g/mL (estimated)
octanols
N Soluble in organic solvents, General property of tertiary
Solubility

sparingly soluble in water.

alcohols

Synthesis of 3-Ethyl-3-methyl-2-pentanol

The most common and efficient method for synthesizing tertiary alcohols like 3-Ethyl-3-

methyl-2-pentanol is the Grignard reaction. This involves the reaction of a Grignard reagent

with a suitable ketone or ester.

Synthesis via Grighard Reaction with a Ketone

A plausible route involves the reaction of ethylmagnesium bromide with 3-methyl-2-pentanone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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organic-synthesis-reactions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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